DIETHYL({2-[2-(2-HYDROXYPHENOXY)ACETAMIDO]ETHYL})METHYLAZANIUM IODIDE

• IUPAC Name: diethyl-[2-[[2-(2-hydroxyphenoxy)acetyl]amino]ethyl]-methylazanium;iodide
• InChI: InChI=1S/C15H24N2O3.HI/c1-4-17(3,5-2)11-10-16-15(19)12-20-14-9-7-6-8-13(14)18;/h6-9H,4-5,10-12H2,1-3H3,(H-,16,18,19);1H
• InChI Key: NJBFSDYOZDRYKW-UHFFFAOYSA-N
• Canonical SMILES: CC[N+](C)(CC)CCNC(=O)COC1=CC=CC=C1O.[I-]
• Molecular Formula: C15H25IN2O3
• Molecular Weight: 408.27 g/mol
• CAS No.: 299923-75-4

Description

DIETHYL({2-[2-(2-HYDROXYPHENOXY)ACETAMIDO]ETHYL})METHYLAZANIUM IODIDE is a useful research compound. Its molecular formula is C15H25IN2O3 and its molecular weight is 408.28. The purity is usually 95%.
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Scientific Research Applications

Derivatization and Chromatographic Analysis

Research has shown the utility of derivatization techniques for enhancing the detection of specific compounds. For instance, gas-chromatographic procedures have been developed for compounds like acetaminophen, where derivatives are prepared through sequential alkylation, enhancing sensitivity and specificity in pharmacokinetic studies (Dechtiaruk, Johnson, & Solomon, 1976). Such methodologies could be applicable to the study of N,N-diethyl-2-(2-(2-hydroxyphenoxy)acetamido)-N-methylethanaminium iodide for analytical purposes.

Organic Synthesis and Chemical Reactions

The compound's structure suggests potential as a precursor in organic synthesis, similar to how aryl iodides react with activated methine compounds to form useful intermediates for further chemical synthesis (Pivsa‐Art, Fukui, Miura, & Nomura, 1996). This could be explored for synthesizing complex molecules with pharmaceutical relevance.

Chemoselective Acetylation

The chemoselective acetylation of aminophenols to specific acetamides, facilitated by catalysts like Novozym 435, demonstrates the selective modification of molecular structures for synthesizing intermediates used in drug development (Magadum & Yadav, 2018). This technique could potentially be applied to modify N,N-diethyl-2-(2-(2-hydroxyphenoxy)acetamido)-N-methylethanaminium iodide for specific scientific applications.

DNA Binding and Gene Delivery

Research on cationic polythiophenes, which share structural similarities with the compound , has revealed their potential as responsive DNA-binding polymers, suggesting applications in gene delivery and theranostics (Carreon, Santos, Matson, & So, 2014). Such polymers' ability to form polyplexes and bind DNA highlights the broader applicability of cationic molecules in biotechnology and medicine.

Metabolic Pathway Studies

The metabolic pathways of various compounds, including chloroacetamide herbicides and their metabolites, have been extensively studied in human and rat liver microsomes (Coleman, Linderman, Hodgson, & Rose, 2000). This research underscores the importance of understanding the metabolic fate of chemical compounds, including N,N-diethyl-2-(2-(2-hydroxyphenoxy)acetamido)-N-methylethanaminium iodide, for assessing their safety and efficacy in potential therapeutic applications.